Cas no 946354-66-1 (N-(4-chlorophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(4-chlorophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946354-66-1
• MF: C₂₀H₁₇ClN₂O₂
• MW: 352.814183950424
• CID: 5503916
• Update Time: 2025-07-28

N-(4-chlorophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-(4-chlorophenyl)-1,2-dihydro-1-[(2-methylphenyl)methyl]-2-oxo-
• N-(4-chlorophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H17ClN2O2/c1-14-5-2-3-6-15(14)13-23-12-4-7-18(20(23)25)19(24)22-17-10-8-16(21)9-11-17/h2-12H,13H2,1H3,(H,22,24)
• InChI Key： FZYCHRYEMCFENG-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2C)C=CC=C1C(NC1=CC=C(Cl)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-chlorophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to N-(4-chlorophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946354-66-1)

N-(4-chlorophenyl)-1-(2-methylphenylmethyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 946354-66-1, represents a class of molecules that are being extensively studied for their potential applications in drug development and medicinal chemistry.

The molecular structure of N-(4-chlorophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide features a pyridine core, which is a common motif in many bioactive molecules. The presence of both chlorophenyl and methylphenyl substituents on the pyridine ring contributes to the compound's complexity and its potential for diverse biological interactions. Specifically, the 4-chlorophenyl group introduces a region of electron-withdrawing character, while the 2-methylphenylmethyl group adds steric bulk and lipophilicity to the molecule.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Pyridine derivatives, in particular, have been extensively explored due to their ability to modulate various biological pathways. The compound N-(4-chlorophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is no exception and has been the subject of several studies aimed at elucidating its pharmacological properties.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The pyridine ring provides a versatile platform for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets. For instance, modifications at the 3-position of the pyridine ring can significantly alter the compound's pharmacokinetic profile, making it more suitable for certain therapeutic applications.

Recent studies have demonstrated that N-(4-chlorophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide exhibits interesting pharmacological activity. Researchers have reported that it demonstrates moderate binding affinity to certain enzymes and receptors, suggesting its potential as an inhibitor or modulator of these targets. This finding is particularly noteworthy given the growing interest in developing small molecule inhibitors for neurological and cardiovascular diseases.

The synthesis of N-(4-chlorophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the formation of the pyridine core through cyclization reactions, followed by functionalization at various positions using appropriate electrophiles and nucleophiles. The introduction of the chlorophenyl and methylphenyl groups is critical and requires precise control over reaction conditions to avoid unwanted side products.

In terms of biological evaluation, N-(4-chlorophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has been tested in several in vitro assays to assess its potential therapeutic effects. Preliminary results indicate that it may possess anti-inflammatory and antioxidant properties, which are relevant for treating conditions such as arthritis and neurodegenerative diseases. Additionally, its ability to cross the blood-brain barrier suggests that it could be developed into a treatment for central nervous system disorders.

The compound's structural features also make it an attractive candidate for further derivatization. By introducing additional functional groups or altering existing ones, researchers can fine-tune its biological activity and improve its pharmacokinetic properties. For example, replacing the chlorophenyl group with a hydroxylated or methoxylated version could enhance solubility while maintaining or even increasing binding affinity.

The field of medicinal chemistry is constantly evolving, with new techniques and methodologies being developed to accelerate drug discovery. Computational modeling and high-throughput screening are particularly valuable tools for identifying promising candidates like N-(4-chlorophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide. These approaches allow researchers to predict biological activity and optimize molecular structures before conducting expensive wet-lab experiments.

In conclusion, N-(4-chlorophenyl)-1-(2-methylphenylmethyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946354-66-1) represents a promising lead compound in pharmaceutical research. Its unique structure and demonstrated biological activity make it a valuable scaffold for further development. As research in this area continues to progress, it is likely that this compound will play an important role in the discovery of novel therapeutics for various diseases.